Cas no 233-93-2 (2H-1,2,3-Triazolo[4,5-f]quinoxaline)
233-93-2 structure
Product Name:2H-1,2,3-Triazolo[4,5-f]quinoxaline
2H-1,2,3-Triazolo[4,5-f]quinoxaline Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,3-Triazolo[4,5-f]quinoxaline
- 2H-triazolo[4,5-f]quinoxaline
- 2H-v-Triazolo[4,5-f]quinoxaline(8CI)
- triazoloquinoxaline
- DTXSID20669234
- 2H-[1,2,3]TRIAZOLO[4,5-F]QUINOXALINE
- 233-93-2
- SCHEMBL1702451
-
- Inchi: 1S/C8H5N5/c1-2-6-8(12-13-11-6)7-5(1)9-3-4-10-7/h1-4H,(H,11,12,13)
- InChI Key: XSJMOLCRLLDSFM-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC3C2=NC=CN=3)=NN1
Computed Properties
- Exact Mass: 171.05465
- Monoisotopic Mass: 171.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 67.35
2H-1,2,3-Triazolo[4,5-f]quinoxaline Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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